N-benzyl-4-(2-propyn-1-yloxy)benzamide

• IUPAC Name: N-benzyl-4-prop-2-ynoxybenzamide
• InChI: InChI=1S/C17H15NO2/c1-2-12-20-16-10-8-15(9-11-16)17(19)18-13-14-6-4-3-5-7-14/h1,3-11H,12-13H2,(H,18,19)
• InChI Key: KQIMDXUTKADCQZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol

Description

N-benzyl-4-(2-propyn-1-yloxy)benzamide, also known as BPPB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BPPB is a small molecule that has been shown to have various biochemical and physiological effects on cells and tissues.

Scientific Research Applications

N-benzyl-4-(2-propyn-1-yloxy)benzamide has been used in various scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been used to study the effects of oxidative stress on neurons and to investigate the role of calcium channels in synaptic transmission. This compound has also been used as a tool in drug discovery to identify potential therapeutic targets and to screen for new drug candidates.

Mechanism of Action

The mechanism of action of N-benzyl-4-(2-propyn-1-yloxy)benzamide is not fully understood, but it is thought to involve the inhibition of various enzymes and ion channels. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. This compound has also been shown to inhibit the activity of voltage-gated calcium channels, which are involved in synaptic transmission.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects on cells and tissues. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to increase the expression of antioxidant enzymes and protect neurons from oxidative stress. In addition, this compound has been shown to modulate the activity of ion channels and affect the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-4-(2-propyn-1-yloxy)benzamide in lab experiments is its small size, which allows it to easily penetrate cell membranes and interact with intracellular targets. This compound is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research involving N-benzyl-4-(2-propyn-1-yloxy)benzamide. One area of interest is the development of this compound-based therapies for cancer and neurodegenerative diseases. Another area of interest is the investigation of the molecular mechanisms underlying the effects of this compound on ion channels and enzymes. Additionally, this compound may be used as a tool for studying the role of oxidative stress in various physiological processes.

Synthesis Methods

The synthesis of N-benzyl-4-(2-propyn-1-yloxy)benzamide involves a multi-step process that begins with the reaction of 4-aminobenzoic acid with benzyl bromide to form N-benzyl-4-aminobenzamide. This intermediate is then reacted with propargyl alcohol in the presence of a catalyst to yield this compound. The final product is purified using column chromatography and characterized using various spectroscopic techniques.